4-(7-Fluoro-1,3-benzoxazol-2-yl)piperazine-1-carboxamide
Catalog No.
S7677555
CAS No.
M.F
C12H13FN4O2
M. Wt
264.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
4-(7-Fluoro-1,3-benzoxazol-2-yl)piperazine-1-carboxamide
IUPAC Name
4-(7-fluoro-1,3-benzoxazol-2-yl)piperazine-1-carboxamide
Molecular Formula
C12H13FN4O2
Molecular Weight
264.26 g/mol
InChI
InChI=1S/C12H13FN4O2/c13-8-2-1-3-9-10(8)19-12(15-9)17-6-4-16(5-7-17)11(14)18/h1-3H,4-7H2,(H2,14,18)
InChI Key
UVQCHGPBZIFBAR-UHFFFAOYSA-N
SMILES
C1CN(CCN1C2=NC3=C(O2)C(=CC=C3)F)C(=O)N
Canonical SMILES
C1CN(CCN1C2=NC3=C(O2)C(=CC=C3)F)C(=O)N
F-18 MPPF is a selective antagonist for the 5-HT1A receptor, which is involved in various physiological processes such as mood, anxiety, and cognition. The radiolabeled version of this compound is used in PET imaging to visualize the distribution and density of 5-HT1A receptors in living organisms. The development of F-18 MPPF has helped to advance the understanding of brain function and disease pathology by allowing researchers to track changes in receptor density in response to pharmacological interventions or disease states.
F-18 MPPF has a molecular weight of 311.333 g/mol and a chemical formula of C15H16FN3O2. It is a white to off-white solid that is stable under normal temperature and pressure conditions. The melting point of F-18 MPPF is greater than 200 °C, and it has a high solubility in water and methanol.
The synthesis of F-18 MPPF involves the reaction of 7-fluoro-1,3-benzoxazole with piperazine-1-carboxylic acid followed by radiolabeling with fluorine-18. This process yields a high radiochemical yield and specific activity for use in PET imaging studies. Characterization of F-18 MPPF can be done using various spectroscopic and chromatographic techniques, such as HPLC, NMR, and MS.
To determine the purity and identity of F-18 MPPF, HPLC and GC analysis can be used. Additionally, the specific activity and radiochemical yield can be determined by radio-HPLC and gamma counting techniques. These methods ensure the accuracy and reliability of the compound for use in PET imaging studies.
F-18 MPPF has a high affinity and selectivity for the 5-HT1A receptor, with a dissociation constant (Kd) of 1.14 nM. PET imaging studies using F-18 MPPF have shown that increased receptor density is associated with depression, anxiety, and other neuropsychiatric disorders. F-18 MPPF has also been used to study the effects of various pharmacological interventions on receptor density and distribution in the brain.
Studies have shown that F-18 MPPF is safe for use in PET imaging studies, with no significant adverse effects reported. The radiolabeled compound has a short half-life of approximately 110 minutes, which minimizes the risk of radiation exposure to study participants. Proper handling and disposal protocols are required to ensure the safe use and disposal of radioactive materials.
F-18 MPPF has been widely used in neuroscience research to visualize and quantify 5-HT1A receptor density in the brain. PET imaging studies using F-18 MPPF have been used to investigate the pathophysiology of various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. It has also been used to monitor the effects of pharmacological interventions on receptor density, which can help to inform drug development and treatment strategies.
Research on F-18 MPPF continues to advance our understanding of brain function and disease pathology. PET imaging studies using F-18 MPPF have shown promising results in identifying biomarkers for various neuropsychiatric disorders and in monitoring treatment response. Further research is needed to fully elucidate the role of the 5-HT1A receptor in these disorders and to develop targeted interventions based on these findings.
The potential applications of F-18 MPPF extend beyond neuroscience research, with potential applications in other fields such as oncology, cardiology, and immunology. PET imaging studies using F-18 MPPF have shown promise in identifying biomarkers for various types of cancer, cardiovascular disease, and inflammatory disorders. The development of new radioligands based on F-18 MPPF could lead to the development of new diagnostic tools and targeted therapies for these diseases.
One limitation of F-18 MPPF is its selectivity for the 5-HT1A receptor, which limits its ability to visualize other receptors or molecular targets in the brain. Additionally, the short half-life of the radiolabeled compound limits its use for longitudinal or repeated studies. Future research in this field should aim to develop new radioligands with improved selectivity and longer half-lives to expand the applications of PET imaging in neuroscience research. Other potential directions for research include studying the effects of environmental factors on receptor density, investigating the role of the 5-HT1A receptor in neurodegenerative diseases, and developing novel treatment strategies based on these findings.
XLogP3
1
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
264.10225383 g/mol
Monoisotopic Mass
264.10225383 g/mol
Heavy Atom Count
19
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:190079-18-6
Molecular Formula:C5H11O7P
Molecular Weight:214.11 g/mol
Availability:
In Stock
CAS No.:97134-11-7
Molecular Formula:C18H34O5
Molecular Weight:330.5 g/mol
Availability:
In Stock
CAS No.:37497-65-7
Molecular Formula:C5H9N
Molecular Weight:83.13 g/mol
Availability:
In Stock
CAS No.:163120-03-4
Molecular Formula:C43H53NO6
Molecular Weight:679.9 g/mol
Availability:
In Stock
